Cas no 844486-96-0 (2-Butanol, 1-iodo-, (2R)-)

2-Butanol, 1-iodo-, (2R)- structure
2-Butanol, 1-iodo-, (2R)- structure
Product name:2-Butanol, 1-iodo-, (2R)-
CAS No:844486-96-0
MF:C4H9IO
MW:200.018133878708
CID:1823839
PubChem ID:12167164

2-Butanol, 1-iodo-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 1-iodo-, (2R)-
    • 844486-96-0
    • 1-IODO-BUTAN-2-OL
    • MFCD24464219
    • (2R)-1-Iodo-2-butanol
    • Inchi: InChI=1S/C4H9IO/c1-2-4(6)3-5/h4,6H,2-3H2,1H3/t4-/m1/s1
    • InChI Key: XATASVWMNXKVMR-SCSAIBSYSA-N
    • SMILES: CCC(CI)O

Computed Properties

  • Exact Mass: 199.96981g/mol
  • Monoisotopic Mass: 199.96981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2Ų

Recommend Articles

Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.